Cas no 132839-91-9 ((S)-Ethyl 3-cyano-3-hydroxypropanoate)

• Product Name: (S)-Ethyl 3-cyano-3-hydroxypropanoate
• CAS No: 132839-91-9
• MF: C₆H₉NO₃
• MW: 143.140561819077
• CID: 842893
• PubChem ID: 11105478
• Update Time: 2025-04-19

(S)-Ethyl 3-cyano-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• (S)-Ethyl 3-cyano-3-hydroxypropanoate
• ethyl (3S)-3-cyano-3-hydroxypropanoate
• ethyl 3-cyano-3-hydroxypropanoate
• (+/-)-ethyl 3-cyano-3-hydroxypropionate
• ethyl 3-cyano-3-hydroxy-3-propionate
• Ethyl (à)-3-cyano-3-hydroxypropionat
• 3-CYANO-3-HYDROXY-PROPIONIC ACID ETHYL ESTER
• (S)-3-CYANO-3-HYDROXY-PROPIONIC ACID ETHYL ESTER
• AKOS006329380
• DTXSID60455299
• 132839-91-9
• (S)-Ethyl3-cyano-3-hydroxypropanoate

• MDL： MFCD09833312
• Inchi： 1S/C6H9NO3/c1-2-10-6(9)3-5(8)4-7/h5,8H,2-3H2,1H3/t5-/m0/s1
• InChI Key： XWYWOPKTNJPXHY-YFKPBYRVSA-N
• SMILES： O(CC)C(C[C@@H](C#N)O)=O

Computed Properties

• Exact Mass: 143.05800
• Monoisotopic Mass: 143.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 70.3Ų

Experimental Properties

• PSA: 70.32000
• LogP: -0.17592